Cas no 325168-89-6 ((R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS)

• Product Name: (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS
• CAS No: 325168-89-6
• MF: C₄₈H₅₀P₂
• MW: 688.858134746552
• MDL: MFCD03840578
• CID: 92725
• PubChem ID: 24885690
• Update Time: 2025-11-01

(R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS
• (R)-(–)-4,12-Bis[di(3,5-xylyl)phosphino]-[2.2]-paracyclophane
• (R)-valine methyl ester
• (R)-valine t-butyl ester hydrochloride
• (R)-XylPhanePhos
• D-valine-t-butyl ester
• H-D-Val-OtBu hydrochloride
• L-VALINE METHYL ESTER
• methyl (R)-valinate
• methyl valinate
• R-(–)-4,12-Bis[di(3,5-xylyl)phosphino]-[2.2]-paracyclophane
• t-butyl D-valinate hydrochloride
• Val(OtBu)-OH.HCl
• Valine,methyl ester,L
• (R)-Xylyl-PHANEPhos
• Tricyclo[8.2.2.2(4,7)]hexadeca-4,6,10,12,13,15-hexaene-5,11-diylbis[bis(3,5-dimethylphenyl)phosphine] stereoisomer

• MDL： MFCD03840578
• Inchi： 1S/C48H50P2/c1-31-17-32(2)22-43(21-31)49(44-23-33(3)18-34(4)24-44)47-29-39-9-13-41(47)15-11-40-10-14-42(16-12-39)48(30-40)50(45-25-35(5)19-36(6)26-45)46-27-37(7)20-38(8)28-46/h9-10,13-14,17-30H,11-12,15-16H2,1-8H3
• InChI Key： LYHOBZAADXPPNW-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)C1=CC2=CC=C1CCC1C=CC(=C(C=1)P(C1C=C(C)C=C(C)C=1)C1C=C(C)C=C(C)C=1)CC2

Computed Properties

• Exact Mass: 688.33900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 50
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: Odorless white powder
• Melting Point: 234-238 °C
• Boiling Point: 785.2°C at 760 mmHg
• Flash Point: 458.9°C
• Solubility: Insuluble (2.2E-10 g/L) (25 ºC),
• PSA: 27.18000
• LogP: 9.55400
• Optical Activity: [α]22/D -61.0, c = 0.1 in ethanol
• Solubility: Insoluble in water

(R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/38

Additional information on (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS

Introduction to (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS (CAS No. 325168-89-6)

(R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS (CAS No. 325168-89-6) is a highly specialized chiral phosphine ligand that has gained significant attention in the field of homogeneous catalysis and asymmetric synthesis. This compound is notable for its unique structural features and exceptional performance in a variety of catalytic reactions, particularly those involving palladium and other transition metals.

The molecular structure of (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane is characterized by its paracyclophane framework, which provides a rigid and well-defined environment for the phosphine groups. The 3,5-xylyl substituents on the phosphorus atoms further enhance the steric and electronic properties of the ligand, making it highly effective in controlling the stereochemistry of reaction products.

Recent research has highlighted the versatility and efficiency of CTH-(R)-3,5-xylyl-PHANEPHOS in various catalytic processes. For instance, studies have shown that this ligand can significantly improve the enantioselectivity and yield in asymmetric hydrogenation reactions. One notable application is in the hydrogenation of α-dehydroamino acids, where (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane has been used to achieve high enantiomeric excess (ee) values with excellent conversion rates.

In addition to its use in hydrogenation reactions, CTH-(R)-3,5-xylyl-PHANEPHOS has also been employed in other important catalytic transformations such as cross-coupling reactions and C-H activation processes. Its ability to form stable complexes with palladium and other transition metals makes it an ideal choice for these applications. For example, in Suzuki-Miyaura cross-coupling reactions, this ligand has been shown to enhance the reactivity and selectivity of the catalyst system.

The synthesis of (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane involves a series of well-defined steps that ensure high purity and enantiomeric purity. The key steps include the preparation of the chiral phosphine precursors and their subsequent coupling to form the paracyclophane framework. Advanced techniques such as chiral HPLC are often used to monitor and control the enantiomeric purity during synthesis.

The physical properties of CTH-(R)-3,5-xylyl-PHANEPHOS are also noteworthy. It is typically obtained as a white solid with a melting point ranging from 180°C to 185°C. The compound is stable under normal laboratory conditions but should be stored in a dry environment to prevent degradation. Its solubility in common organic solvents such as dichloromethane and toluene makes it easy to handle and use in various catalytic reactions.

In terms of safety and handling, while (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane is not classified as a hazardous material under standard regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and safety glasses.

The commercial availability of CTH-(R)-3,5-xylyl-PHANEPHOS has further facilitated its widespread use in both academic research and industrial applications. Several leading chemical suppliers offer this ligand in various quantities and purities to meet the diverse needs of researchers and industrial chemists.

In conclusion, (R)-(-)-4,12-Bis(di-3,5-xylylphosphino)[2.2]paracyclophane, CTH-(R)-3,5-xylyl-PHANEPHOS (CAS No. 325168-89-6) is a highly valuable chiral phosphine ligand that continues to play a crucial role in advancing the field of homogeneous catalysis and asymmetric synthesis. Its unique structural features and exceptional performance make it an indispensable tool for chemists working on complex catalytic processes.